Cas no 72788-94-4 ((5-Chloropyrazin-2-yl)methanol)

• Product Name: (5-Chloropyrazin-2-yl)methanol
• CAS No: 72788-94-4
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD11110224
• CID: 821574
• PubChem ID: 23462054
• Update Time: 2025-05-19

(5-Chloropyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloropyrazin-2-yl)methanol
• (3-amino-5-chloropyrazin-2-yl)methanol
• 2-HYDROXYMETHYL-5-CHLOROPYRAZINE
• 5-chloro-2-Pyrazinemethanol
• 2-pyrazinemethanol, 5-chloro-
• C90112
• (5-Chloro-2-pyrazinyl)methanol
• 2-Chloro-5-(hydroxymethyl)pyrazine
• Pyrazinemethanol, 5-chloro-
• PubChem23492
• (5-Chloropyrazin-2-yl);methanol
• YUTQYZGRAJOIJV-UHFFFAOYSA-N
• (5-chloranylpyrazin-2-yl)methanol
• RL04770
• PB20569
• TRA0076926

• MDL： MFCD11110224
• Inchi： 1S/C5H5ClN2O/c6-5-2-7-4(3-9)1-8-5/h1-2,9H,3H2
• InChI Key： YUTQYZGRAJOIJV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CO

Computed Properties

• Exact Mass: 144.00915
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• XLogP3: -0.2
• Topological Polar Surface Area: 46

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-63 ºC
• Boiling Point: 255.7±35.0 ºC (760 Torr),
• Flash Point: 108.5±25.9 ºC,
• Solubility: Soluble (197 g/l) (25 º C),
• PSA: 46.01

(5-Chloropyrazin-2-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (5-Chloropyrazin-2-yl)methanol

Recent Advances in the Application of (5-Chloropyrazin-2-yl)methanol (CAS: 72788-94-4) in Chemical Biology and Pharmaceutical Research

(5-Chloropyrazin-2-yl)methanol (CAS: 72788-94-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chloropyrazine core and hydroxymethyl functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of (5-Chloropyrazin-2-yl)methanol enable its incorporation into diverse pharmacophores, making it a valuable building block in medicinal chemistry.

One of the most notable applications of (5-Chloropyrazin-2-yl)methanol is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the development of selective inhibitors remains a key focus in pharmaceutical research. Recent work by Zhang et al. (2023) demonstrated the use of (5-Chloropyrazin-2-yl)methanol as a precursor in the synthesis of novel pyrazine-based kinase inhibitors. These inhibitors exhibited potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The study underscored the importance of the chloropyrazine moiety in enhancing binding affinity and selectivity.

In addition to its role in kinase inhibitor development, (5-Chloropyrazin-2-yl)methanol has shown promise in antimicrobial research. A 2022 study by Lee and colleagues explored its derivatives as potential agents against drug-resistant bacterial strains. The hydroxymethyl group was found to be critical for modulating the lipophilicity of the compounds, thereby improving their penetration into bacterial cells. The study reported several derivatives with significant activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the potential of (5-Chloropyrazin-2-yl)methanol as a scaffold for novel antibiotics.

Recent advancements in synthetic methodologies have also expanded the utility of (5-Chloropyrazin-2-yl)methanol. For instance, a 2023 publication in the Journal of Organic Chemistry described a novel catalytic system for the efficient functionalization of the chloropyrazine ring, enabling the synthesis of complex derivatives with high yields and selectivity. This methodological breakthrough has opened new avenues for the exploration of (5-Chloropyrazin-2-yl)methanol in drug design and chemical biology.

Despite these promising developments, challenges remain in the optimization of (5-Chloropyrazin-2-yl)methanol-based compounds. Issues such as metabolic stability and off-target effects need to be addressed to fully realize their therapeutic potential. Future research directions may include the development of prodrug strategies or the incorporation of additional functional groups to enhance pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this field.

In conclusion, (5-Chloropyrazin-2-yl)methanol (CAS: 72788-94-4) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications in kinase inhibitor and antimicrobial agent development, coupled with recent synthetic advancements, underscore its versatility as a building block. Ongoing research will likely uncover further opportunities for this compound in addressing unmet medical needs.